Cas no 2137611-41-5 (5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one)

• Product Name: 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one
• CAS No: 2137611-41-5
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• CID: 5259123
• Update Time: 2025-10-28

5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one
• 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one
• 1(2H)-Isoquinolinone, 5-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C11H8F3NO/c1-6-3-2-4-7-8(6)5-9(11(12,13)14)15-10(7)16/h2-5H,1H3,(H,15,16)
• InChI Key： DPJSAWIZURXYML-UHFFFAOYSA-N
• SMILES： FC(C1=CC2C(C)=CC=CC=2C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Additional information on 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one

5-Methyl-3-(Trifluoromethyl)-2H-Isoquinolin-1-one: A Comprehensive Overview

The compound with CAS No. 2137611-41-5, known as 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinoline class of heterocycles, which are widely studied for their diverse biological activities and structural versatility. The molecule's unique combination of substituents—a methyl group at the 5-position and a trifluoromethyl group at the 3-position—contributes to its distinctive chemical properties and potential applications.

The isoquinoline skeleton is a fundamental structure in organic chemistry, characterized by a bicyclic system consisting of a benzene ring fused to a pyridine ring. In the case of 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one, the presence of electron-donating and electron-withdrawing groups introduces interesting electronic effects that can influence its reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of isoquinoline derivatives, making this compound a valuable candidate for drug discovery efforts.

One of the most notable aspects of 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one is its potential as a lead compound in medicinal chemistry. Researchers have explored its ability to inhibit various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. The trifluoromethyl group was found to play a crucial role in enhancing the compound's binding affinity to the target enzyme.

In addition to its pharmacological applications, 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one has also been investigated for its role in materials science. The molecule's rigid structure and conjugated system make it an attractive candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer frameworks to improve charge transport properties, potentially leading to advancements in flexible electronics and optoelectronic devices.

The synthesis of 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the Friedlander synthesis, which utilizes an o-amino aryl ketone intermediate. However, recent advancements have introduced more efficient routes, such as microwave-assisted synthesis and transition metal-catalyzed coupling reactions, which significantly reduce reaction times and improve yields.

Despite its promising applications, further research is needed to fully elucidate the mechanistic details of 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one's interactions with biological systems. Ongoing studies are exploring its selectivity profiles, metabolic stability, and potential for optimization through structural modifications. These investigations are expected to provide deeper insights into the compound's therapeutic potential and guide its development into clinically relevant agents.

In conclusion, 5-methyl-3-(trifluoromethyl)-2H-isoquinolin-1-one represents a fascinating example of how structural diversity within the isoquinoline class can lead to novel functional molecules with wide-ranging applications. As research continues to uncover its properties and optimize its utility, this compound stands poised to make significant contributions to both medicinal chemistry and materials science.